1,2,4,5-Tetrahydro-3-benzothiepin-1-one
Overview
Description
1,2,4,5-Tetrahydro-3-benzothiepin-1-one is a chemical compound with the molecular formula C10H10OS . It is a member of the benzothiepin class of compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiepin ring system . The compound has a molecular weight of 180.27 g/mol . The InChI code and the canonical SMILES for the compound are also available .Physical And Chemical Properties Analysis
This compound has several computed properties. It has a molecular weight of 180.27 g/mol, an XLogP3-AA of 1.8, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 2 . The compound also has a rotatable bond count of 0 and a topological polar surface area of 45.5 Ų .Scientific Research Applications
Synthesis and Chemical Properties
A study by Huckle, Lockhart, and Webb (1971) explored the synthesis of compounds within the 1-benzothiepin series, including 4-amino-2,3,4,5-tetrahydro-1-benzothiepin-5-ols, revealing activities on the central nervous system in mice. This research indicates the potential for developing central nervous system agents from these compounds (Huckle, Lockhart, & Webb, 1971).
Corti et al. (2017) presented an enantioselective synthesis method for 2,3,4,5-tetrahydro-1,5-benzothiazepines via catalytic asymmetric sulfa-Michael addition, highlighting the significance of these frameworks in medicinal chemistry (Corti et al., 2017).
Pharmacological Applications
Marcaccini et al. (2003) investigated multicomponent reactions involving isocyanides to produce 1,4-thiazepines and 1,4-benzothiazepin-5-ones, which have implications for creating pharmacologically active molecules (Marcaccini, Miguel, Torroba, & García-Valverde, 2003).
Nefzi et al. (1999) described the solid-phase synthesis of 1,4-benzothiazepin-5-one derivatives, a process that could facilitate the development of novel therapeutic agents (Nefzi, Ong, Giulianotti, Ostresh, & Houghten, 1999).
Methodological Advances in Synthesis
Zeng and Alper (2010) developed a novel domino procedure for synthesizing 1,4-benzothiazepin-5-ones from N-tosyl aziridines and o-iodothiophenols, demonstrating the versatility of these compounds in synthetic chemistry (Zeng & Alper, 2010).
Mechanism of Action
Target of Action
It is known that benzazepine derivatives, which include 1,2,4,5-tetrahydro-3-benzothiepin-1-one, have been studied for their potential in treating various conditions such as cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure .
Mode of Action
Benzazepine derivatives have been found to exhibit antibacterial activity, act as sodium channel blockers, and inhibit squalene synthase .
Biochemical Pathways
Benzazepine derivatives have been associated with various biochemical pathways due to their diverse biological activities .
Result of Action
Benzazepine derivatives have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
1,2-dihydro-3-benzothiepin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10OS/c11-10-7-12-6-5-8-3-1-2-4-9(8)10/h1-4H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCTIOGJZWWWRBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(=O)C2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70293624 | |
Record name | 4,5-Dihydro-3-benzothiepin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70293624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51659-38-2 | |
Record name | 51659-38-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91054 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,5-Dihydro-3-benzothiepin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70293624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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